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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B15579336

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical compounds are critical for ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the proper disposal of
SGI-7079, a selective Axl kinase inhibitor. Given that specific safety data sheets (SDS) with
detailed disposal protocols are not always publicly available for research compounds, these
guidelines are based on established best practices for the disposal of potent, biologically active
small molecules and kinase inhibitors.

Core Principles of SGI-7079 Disposal

SGI-7079, like other potent kinase inhibitors, should be treated as hazardous chemical waste.
Under no circumstances should it be disposed of in the regular trash or down the drain.[1][2][3]
[4] All materials contaminated with SGI-7079 must also be disposed of as hazardous waste.
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Waste Stream Disposal Recommendation

) ) Collect in a designated, sealed, and clearly
Unused/Expired SGI-7079 (Solid) ]
labeled hazardous waste container.[1]

Collect in a sealed, leak-proof hazardous waste
container. If dissolved in an organic solvent like
DMSO, it should be disposed of with other

organic solvent waste.[1][5]

Solutions Containing SGI-7079

All contaminated items (e.g., vials, pipette tips,
) gloves, weighing paper, and cleaning materials)
Contaminated Labware i )
must be placed in a designated hazardous

waste container.[1][4]

Wipes and other materials used for
decontaminating surfaces that have come into
contact with SGI-7079 should be disposed of as

Decontamination Materials

hazardous waste.[1]

Step-by-Step Disposal Protocol

Adherence to a strict protocol is necessary to manage the disposal of SGI-7079 and associated
waste safely.

e Segregation of Waste: At the point of generation, immediately separate all waste
contaminated with SGI-7079 from other laboratory waste streams. This includes the pure
compound, solutions, and all contaminated consumables.[1]

e Containment:

o Solid Waste: Place unused SGI-7079 powder and any contaminated solid materials into a
designated, durable, and sealable hazardous waste container.[1]

o Liquid Waste: Collect all solutions containing SGI-7079 in a dedicated, leak-proof, and
shatter-resistant container. Solutions of SGI-7079 in solvents like DMSO should be
collected with other organic solvent waste.[5]
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» Labeling: Clearly and accurately label all hazardous waste containers. The label must
include:

o The words "Hazardous Waste".[1][6]
o The full chemical name: "SGI-7079".[1]
o The primary hazard(s) associated with the waste (e.g., Toxic).[6]
o The date when waste was first added to the container.[6]
e Storage:

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.[6][7]

o Ensure that containers are kept closed except when adding waste.[3]

o Segregate SGI-7079 waste from incompatible chemicals to prevent any adverse reactions.

[3][6]
o Decontamination:

o Thoroughly decontaminate any surfaces or equipment that have come into contact with
SGI-7079. A common practice is to wipe surfaces with a suitable solvent (such as 70%
ethanol) followed by a cleaning agent.[1]

o Dispose of all cleaning materials (wipes, absorbents, etc.) as hazardous waste.[1]
e Disposal Request:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[1](7]

o Do not attempt to dispose of this waste through standard municipal channels.[1]

Disposal Workflow Diagram
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The following diagram illustrates the procedural flow for the safe disposal of SGI-7079.
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Workflow for the safe disposal of SGI-7079.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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